Cas no 2248393-43-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxoimidazolidin-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxoimidazolidin-1-yl)benzoate
• CAS No: 2248393-43-1
• MF: C₁₉H₁₅N₃O₅
• MW: 365.339504480362
• CID: 6403498
• PubChem ID: 165732139
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxoimidazolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521043
• 2248393-43-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxoimidazolidin-1-yl)benzoate

• Inchi： 1S/C19H15N3O5/c1-11-12(7-4-8-15(11)21-10-9-20-19(21)26)18(25)27-22-16(23)13-5-2-3-6-14(13)17(22)24/h2-8H,9-10H2,1H3,(H,20,26)
• InChI Key： SEZPWJVFVZTMKB-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1C)N1C(NCC1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.10117059g/mol
• Monoisotopic Mass: 365.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxoimidazolidin-1-yl)benzoate

Introduction to CAS No 2248393-43-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Methyl-3-(2-Oxoimidazolidin-1-Yl)Benzoate

The compound with CAS No 2248393-43-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-3-(2-oxyimidazolidinyl)benzoate, is a complex organic molecule that has garnered significant attention in recent scientific research. This compound belongs to the class of isoindole derivatives and exhibits unique structural features that make it a promising candidate for various applications in the fields of pharmacology and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug delivery systems. Its isoindole core structure is known to enhance drug solubility and bioavailability, making it an ideal candidate for developing new pharmaceutical formulations. Researchers have also explored its role in the synthesis of advanced materials, particularly in the creation of biocompatible polymers and nanomaterials.

The molecular structure of CAS No 2248393-4-1 is characterized by a fused ring system consisting of an isoindole moiety and a benzoate group. The presence of the imidazolidine ring further adds to its functional versatility, enabling it to participate in various chemical reactions such as cyclization and condensation processes. These properties have been leveraged in the development of novel synthetic pathways for complex organic molecules.

In terms of therapeutic applications, this compound has shown potential in targeting specific biological pathways associated with neurodegenerative diseases and cancer. Preclinical studies suggest that it may act as a modulator of key enzymes involved in these pathological processes. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in metallo-drug design and radiopharmaceuticals.

The synthesis of CAS No 2248-4-1 involves a multi-step process that typically begins with the preparation of the isoindole precursor followed by subsequent functionalization steps to introduce the benzoate and imidazolidine groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

In conclusion, CAS No 2-4-1, or 1,3-dioxo..., represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and beyond.